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Compound of Interest

Compound Name: Benzyl 2-bromonicotinate

Cat. No.: B15381722 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the spectroscopic characterization

of nicotinic acid benzyl esters, with a primary focus on Benzyl Nicotinate due to the limited

availability of specific experimental data for Benzyl 2-bromonicotinate. The information

presented herein is intended to serve as a valuable resource for researchers engaged in the

synthesis, characterization, and application of this class of compounds.

While exhaustive experimental data for Benzyl 2-bromonicotinate is not readily available in

the public domain, this guide leverages data from the closely related and well-documented

Benzyl Nicotinate to provide analogous spectroscopic insights. The experimental protocols

detailed below are based on general and established methods for the synthesis and analysis of

similar compounds.

Synthesis of Benzyl Nicotinate Esters
A general and effective method for the synthesis of benzyl esters, including Benzyl 2-
bromonicotinate, involves the esterification of the corresponding nicotinic acid with benzyl

alcohol. A common procedure is outlined below.

Experimental Protocol: General Benzyl Ester Synthesis

To a solution of the nicotinic acid derivative (1.0 equivalent) in a suitable solvent such as

toluene, benzyl alcohol (1.1 equivalents) is added. The reaction mixture is heated to reflux with
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azeotropic removal of water, often facilitated by a Dean-Stark apparatus. The reaction progress

can be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is

cooled to room temperature, and the solvent is removed under reduced pressure. The resulting

crude product can be purified by column chromatography on silica gel to yield the desired

benzyl ester.

An alternative approach involves the reaction of a carboxylate anion with a benzyl halide. For

instance, the sodium salt of the nicotinic acid can be reacted with benzyl bromide in a suitable

solvent to yield the corresponding benzyl ester.

Spectroscopic Data for Benzyl Nicotinate
The following tables summarize the key spectroscopic data for Benzyl Nicotinate, serving as a

reference for the characterization of related structures like Benzyl 2-bromonicotinate.

Table 1: ¹H NMR Spectroscopic Data for Benzyl Nicotinate

Chemical Shift (δ) ppm Multiplicity Assignment

9.22 s H-2 (Pyridine)

8.78 d H-6 (Pyridine)

8.30 dt H-4 (Pyridine)

7.41 dd H-5 (Pyridine)

7.35-7.50 m Phenyl-H

5.40 s CH₂

Solvent: Not specified in the available data.

Table 2: ¹³C NMR Spectroscopic Data for Benzyl Nicotinate
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Chemical Shift (δ) ppm Assignment

165.2 C=O

153.5 C-6 (Pyridine)

150.9 C-2 (Pyridine)

137.0 C-4 (Pyridine)

135.8 Phenyl C-1

128.6 Phenyl C-3, C-5

128.3 Phenyl C-4

128.2 Phenyl C-2, C-6

125.9 C-3 (Pyridine)

123.5 C-5 (Pyridine)

67.2 CH₂

Solvent: Not specified in the available data.

Table 3: Infrared (IR) Spectroscopy Data for Benzyl Nicotinate

Wavenumber (cm⁻¹) Intensity Assignment

3060-3030 m Aromatic C-H Stretch

2950-2850 w Aliphatic C-H Stretch

1720 s C=O Stretch (Ester)

1590, 1570, 1450 m
C=C and C=N Ring Stretch

(Pyridine)

1280 s C-O Stretch (Ester)

740, 700 s
C-H Out-of-plane Bend

(Aromatic)
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s = strong, m = medium, w = weak

Table 4: Mass Spectrometry (MS) Data for Benzyl Nicotinate

m/z Relative Intensity (%) Assignment

213 40 [M]⁺

106 100 [C₇H₅O]⁺

91 80 [C₇H₇]⁺

78 60 [C₅H₄N]⁺

Spectroscopic Analysis Workflow
The characterization of a synthesized compound like Benzyl 2-bromonicotinate follows a

logical workflow to confirm its structure and purity. This process is visualized in the diagram

below.

Synthesis & Purification

Spectroscopic Analysis

Structure Confirmation

Synthesis of
Benzyl 2-bromonicotinate

Purification
(e.g., Column Chromatography)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Structure Confirmation
& Purity Assessment

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15381722?utm_src=pdf-body
https://www.benchchem.com/product/b15381722?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15381722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis and spectroscopic confirmation of Benzyl 2-
bromonicotinate.

To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into Nicotinic Acid
Benzyl Esters: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15381722#benzyl-2-bromonicotinate-spectroscopic-
data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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